Cas no 66170-00-1 (L-Valyl-L-asparagine)

• Product Name: L-Valyl-L-asparagine
• CAS No: 66170-00-1
• MF: C₉H₁₇N₃O₄
• MW: 231.248982191086
• CID: 963416
• PubChem ID: 7020201
• Update Time: 2025-08-02

L-Valyl-L-asparagine Chemical and Physical Properties

Names and Identifiers

• h-val-asn-oh
• valylasparagine
• Valine-Asparagine dipeptide
• Valyl-Asparagine
• (2S)-4-amino-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-4-oxobutanoic acid
• 66170-00-1
• Valine Asparagine dipeptide
• V-N
• CHEBI:73698
• (S)-4-Amino-2-((S)-2-amino-3-methylbutanamido)-4-oxobutanoic acid
• VN dipeptide
• Val-Asn
• L-valyl-L-asparagine
• Q27143862
• L-Val-L-Asn
• V-N Dipeptide
• L-Valyl-L-asparagine

• Inchi： 1S/C9H17N3O4/c1-4(2)7(11)8(14)12-5(9(15)16)3-6(10)13/h4-5,7H,3,11H2,1-2H3,(H2,10,13)(H,12,14)(H,15,16)/t5-,7-/m0/s1
• InChI Key： WITCOKQIPFWQQD-FSPLSTOPSA-N
• SMILES： O=C([C@H](C(C)C)N)N[C@H](C(=O)O)CC(N)=O

Computed Properties

• Exact Mass: 231.12200
• Monoisotopic Mass: 231.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 135.51000
• LogP: 0.20600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Valyl-L-asparagine

Recent Advances in the Study of L-Valyl-L-asparagine (CAS: 66170-00-1) in Chemical Biology and Pharmaceutical Research

L-Valyl-L-asparagine (CAS: 66170-00-1) is a dipeptide composed of valine and asparagine, which has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential. The information presented here is based on a comprehensive review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the role of L-Valyl-L-asparagine in peptide-based drug development. Its unique structural properties make it a promising candidate for modulating protein-protein interactions, which are critical in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that L-Valyl-L-asparagine derivatives exhibit enhanced stability and bioavailability compared to their monomeric counterparts, suggesting their potential as novel therapeutic agents.

In addition to its pharmaceutical applications, L-Valyl-L-asparagine has been investigated for its role in metabolic pathways. A 2022 study in Biochemical Pharmacology revealed that this dipeptide can act as a substrate for specific enzymes involved in amino acid metabolism, thereby influencing cellular energy homeostasis. These findings open new avenues for targeting metabolic disorders such as diabetes and obesity.

The synthesis of L-Valyl-L-asparagine has also seen advancements. A recent paper in Organic Letters (2023) described a novel enzymatic method for producing high-purity L-Valyl-L-asparagine with minimal byproducts. This method not only improves yield but also aligns with green chemistry principles, making it an environmentally friendly alternative to traditional chemical synthesis.

Despite these promising developments, challenges remain. For example, the pharmacokinetic properties of L-Valyl-L-asparagine, such as its absorption and distribution in vivo, require further investigation. Ongoing clinical trials are expected to provide more insights into its safety and efficacy, which will be crucial for its transition from the lab to the clinic.

In conclusion, L-Valyl-L-asparagine (CAS: 66170-00-1) represents a versatile molecule with significant potential in chemical biology and pharmaceutical research. Continued exploration of its properties and applications will likely yield innovative solutions for addressing unmet medical needs. Researchers and industry professionals are encouraged to stay abreast of the latest developments in this rapidly evolving field.